Cas no 179680-92-3 (2-Pyridineoctanoic acid, 6-pentyl-, methyl ester)

• Product Name: 2-Pyridineoctanoic acid, 6-pentyl-, methyl ester
• CAS No: 179680-92-3
• MF: C₁₉H₃₁NO₂
• MW: 305.454945802689
• CID: 1370437
• Update Time: 2024-08-16

2-Pyridineoctanoic acid, 6-pentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineoctanoic acid, 6-pentyl-, methyl ester

• Inchi： 1S/C19H31NO2/c1-3-4-8-12-17-14-11-15-18(20-17)13-9-6-5-7-10-16-19(21)22-2/h11,14-15H,3-10,12-13,16H2,1-2H3
• InChI Key： GCBTUUFUUKIEOU-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCC(OC)=O)=NC(CCCCC)=CC=C1

Computed Properties

• Exact Mass: 305.23563

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 395.3±30.0 °C(Predicted)
• PSA: 39.19
• pka: 6.63±0.12(Predicted)